S-4-bromobenzylglutathione diethyl ester
S-4-bromobenzylglutathione diethyl ester
Brand Name:
Vulcanchem
CAS No.:
146712-97-2
VCID:
VC0125549
InChI:
InChI=1S/C21H30BrN3O6S/c1-3-30-18(26)10-9-16(23)20(28)25-17(21(29)24-11-19(27)31-4-2)13-32-12-14-5-7-15(22)8-6-14/h5-8,16-17H,3-4,9-13,23H2,1-2H3,(H,24,29)(H,25,28)/t16-,17-/m0/s1
SMILES:
CCOC(=O)CCC(C(=O)NC(CSCC1=CC=C(C=C1)Br)C(=O)NCC(=O)OCC)N
Molecular Formula:
C21H30BrN3O6S
Molecular Weight:
532.45
S-4-bromobenzylglutathione diethyl ester
CAS No.: 146712-97-2
Main Products
VCID: VC0125549
Molecular Formula: C21H30BrN3O6S
Molecular Weight: 532.45
| CAS No. | 146712-97-2 |
|---|---|
| Product Name | S-4-bromobenzylglutathione diethyl ester |
| Molecular Formula | C21H30BrN3O6S |
| Molecular Weight | 532.45 |
| IUPAC Name | ethyl (4S)-4-amino-5-[[(2R)-3-[(4-bromophenyl)methylsulfanyl]-1-[(2-ethoxy-2-oxoethyl)amino]-1-oxopropan-2-yl]amino]-5-oxopentanoate |
| Standard InChI | InChI=1S/C21H30BrN3O6S/c1-3-30-18(26)10-9-16(23)20(28)25-17(21(29)24-11-19(27)31-4-2)13-32-12-14-5-7-15(22)8-6-14/h5-8,16-17H,3-4,9-13,23H2,1-2H3,(H,24,29)(H,25,28)/t16-,17-/m0/s1 |
| Standard InChIKey | MBLRZZYRPQMWPT-IRXDYDNUSA-N |
| SMILES | CCOC(=O)CCC(C(=O)NC(CSCC1=CC=C(C=C1)Br)C(=O)NCC(=O)OCC)N |
| Synonyms | S-4-bromobenzylglutathione diethyl ester |
| Last Modified | Aug 20 2021 |
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